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A Whitepaper for Researchers, Scientists, and Drug Development Professionals

The dawn of the nuclear age in the mid-20th century heralded a new chapter in chemical
discovery: the synthesis and identification of elements beyond uranium, the so-called
transuranic elements. This guide provides a detailed technical overview of the seminal early
research that led to the discovery of the first four transuranic elements: neptunium, plutonium,
americium, and curium. It is intended for a scientific audience, offering a deep dive into the
experimental protocols, quantitative data, and logical frameworks that underpinned these
groundbreaking discoveries.

The Dawn of a New Elemental Era

The quest for elements heavier than uranium, element 92, began in earnest in the 1930s. Early
experiments by Enrico Fermi and his team in Rome in 1934, involving the bombardment of
uranium with neutrons, were initially thought to have produced transuranic elements. However,
it was later revealed by Otto Hahn, Fritz Strassmann, and Lise Meitner that these experiments
had instead resulted in nuclear fission.[1] The true beginning of the transuranic era came in
1940 at the University of California, Berkeley, a hub of nuclear science innovation.

Neptunium (Element 93): The First Step Beyond
Uranium
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The first transuranic element was positively identified in 1940 by Edwin McMillan and Philip
Abelson. Their work built upon the discovery of nuclear fission, yet focused on a non-recoiling
radioactive product of uranium bombardment.[1]

Experimental Protocol: Synthesis and Identification of
Neptunium

The synthesis of neptunium was achieved by bombarding a thin layer of uranium oxide with
slow neutrons produced from the 60-inch cyclotron at the Berkeley Radiation Laboratory.[1][2]

[3]
Nuclear Reaction:

The process began with the capture of a neutron by a uranium-238 nucleus, forming the
unstable isotope uranium-239. This isotope then underwent beta decay to produce neptunium-
239.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Transuranic Elements]. BenchChem, [2025]. [Online PDF]. Available at:
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on-the-transuranic-elements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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